Cas no 1396761-98-0 (N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide)

• Product Name: N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide
• CAS No: 1396761-98-0
• MF: C₁₈H₁₄F₃N₃OS
• MW: 377.383472919464
• CID: 5892443
• PubChem ID: 71779353
• Update Time: 2025-06-09

N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-(3-pyridinylmethyl)-N-[4-(trifluoromethyl)-2-benzothiazolyl]-
• N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide
• F2515-4440
• N-(pyridin-3-ylmethyl)-N-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)cyclopropanecarboxamide
• N-(pyridin-3-ylmethyl)-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide
• AKOS024655917
• 1396761-98-0

• Inchi： 1S/C18H14F3N3OS/c19-18(20,21)13-4-1-5-14-15(13)23-17(26-14)24(16(25)12-6-7-12)10-11-3-2-8-22-9-11/h1-5,8-9,12H,6-7,10H2
• InChI Key： NGSVLVUVELOQOP-UHFFFAOYSA-N
• SMILES： C1(C(N(CC2=CC=CN=C2)C2=NC3=C(C(F)(F)F)C=CC=C3S2)=O)CC1

Computed Properties

• Exact Mass: 377.08096774g/mol
• Monoisotopic Mass: 377.08096774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• Boiling Point: 506.0±60.0 °C(Predicted)
• pka: 4.50±0.12(Predicted)

Additional information on N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide

N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide (CAS No. 1396761-98-0): A Comprehensive Overview

N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide (CAS No. 1396761-98-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Benzothiazole Derivative, is characterized by its unique structural features, which include a pyridine ring, a trifluoromethyl group, and a benzothiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyridine ring is a common heterocyclic aromatic compound that is widely used in the synthesis of pharmaceuticals due to its ability to form stable complexes with various metal ions and its potential for modulating biological processes. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its lipophilicity and metabolic stability. The benzothiazole moiety, on the other hand, is known for its broad spectrum of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Recent studies have highlighted the potential of N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. A study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively attenuates the production of reactive oxygen species (ROS) and pro-inflammatory cytokines in a mouse model of Alzheimer's disease.

In addition to its neuroprotective properties, N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide has also shown promise in cancer therapy. Preclinical studies have indicated that the compound possesses significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the trifluoromethyl group enhances its lipophilicity, allowing for better cellular uptake and penetration across biological membranes. Furthermore, the compound shows low toxicity and high selectivity towards target cells, making it a promising candidate for further clinical development.

Despite its promising therapeutic potential, several challenges remain in the development of N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide as a pharmaceutical agent. One major challenge is optimizing its solubility and bioavailability to ensure effective delivery to target tissues. Researchers are exploring various formulation strategies, such as prodrug approaches and nanoparticle delivery systems, to overcome these limitations.

Another area of active research is the exploration of structure-activity relationships (SAR) to identify more potent and selective analogs of N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide. By systematically modifying different parts of the molecule, scientists aim to enhance its biological activity while minimizing adverse effects. Recent studies have focused on substituting different functional groups on the pyridine ring and varying the length and nature of the linker between the benzothiazole moiety and the cyclopropane carboxamide group.

In conclusion, N-[(pyridin-3-yl)methyl]-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]cyclopropanecarboxamide (CAS No. 1396761-98-0) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigations. As research continues to advance our understanding of this compound's mechanisms of action and potential uses, it holds great promise for addressing unmet medical needs in areas such as neurodegenerative diseases and cancer therapy.